Cas no 1214386-89-6 (4',6-Difluorobiphenyl-2-carbonitrile)

4',6-Difluorobiphenyl-2-carbonitrile structure
1214386-89-6 structure
Product Name:4',6-Difluorobiphenyl-2-carbonitrile
CAS No:1214386-89-6
MF:C13H7F2N
MW:215.198189973831
CID:4999037
Update Time:2023-08-24

4',6-Difluorobiphenyl-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 4',6-difluorobiphenyl-2-carbonitrile
    • 4',6-Difluorobiphenyl-2-carbonitrile
    • Inchi: 1S/C13H7F2N/c14-11-6-4-9(5-7-11)13-10(8-16)2-1-3-12(13)15/h1-7H
    • InChI Key: MUMVSQHSGOERFI-UHFFFAOYSA-N
    • SMILES: FC1=CC=CC(C#N)=C1C1C=CC(=CC=1)F

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 275
  • XLogP3: 3.5
  • Topological Polar Surface Area: 23.8

4',6-Difluorobiphenyl-2-carbonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A011001447-250mg
4',6-Difluorobiphenyl-2-carbonitrile
1214386-89-6 97%
250mg
$494.40 2023-09-04
Alichem
A011001447-500mg
4',6-Difluorobiphenyl-2-carbonitrile
1214386-89-6 97%
500mg
$855.75 2023-09-04
Alichem
A011001447-1g
4',6-Difluorobiphenyl-2-carbonitrile
1214386-89-6 97%
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$1460.20 2023-09-04
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